Cas no 89503-69-5 (1-Naphthalenesulfonyl chloride, 2-hexadecyl-)

• Product Name: 1-Naphthalenesulfonyl chloride, 2-hexadecyl-
• CAS No: 89503-69-5
• MF: C₂₆H₃₉ClO₂S
• MW: 451.104665994644
• CID: 598504
• PubChem ID: 71324609
• Update Time: 2025-04-19

1-Naphthalenesulfonyl chloride, 2-hexadecyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonyl chloride, 2-hexadecyl-
• 2-hexadecylnaphthalene-1-sulfonyl chloride
• DTXSID70754063
• 89503-69-5

• Inchi： 1S/C26H39ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24-22-21-23-18-16-17-20-25(23)26(24)30(27,28)29/h16-18,20-22H,2-15,19H2,1H3
• InChI Key： PTCAWLCCCFHFMS-UHFFFAOYSA-N
• SMILES： ClS(C1C2C=CC=CC=2C=CC=1CCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 450.2359294g/mol
• Monoisotopic Mass: 450.2359294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 16
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 42.5Ų